Cas no 438219-25-1 (5-(4-Nitrophenoxy)methyl-2-furoic Acid)

• Product Name: 5-(4-Nitrophenoxy)methyl-2-furoic Acid
• CAS No: 438219-25-1
• MF: C₁₂H₉NO₆
• MW: 263.202963590622
• MDL: MFCD03419333
• CID: 3056073
• PubChem ID: 843257
• Update Time: 2025-04-21

5-(4-Nitrophenoxy)methyl-2-furoic Acid Chemical and Physical Properties

Names and Identifiers

• 5-((4-Nitrophenoxy)methyl)furan-2-carboxylic acid
• 5-[(4-nitrophenoxy)methyl]furan-2-carboxylic acid
• CHEMBL1420876
• STK298510
• 5-((4-Nitrophenoxy)methyl)furan-2-carboxylicacid
• 5-((4-Nitrophenoxy)methyl)-2-furancarboxylic acid
• NSA21925
• AKOS000143089
• CS-0240396
• 5-[(4-nitrophenoxy)methyl]-2-furoic acid
• AKOS015922343
• 5-(4-Nitro-phenoxymethyl)-furan-2-carboxylic acid
• AKOS025211538
• SR-01000114283
• MLS001198644
• MFCD03419333
• SR-01000114283-1
• 438219-25-1
• Z56926837
• DTXSID201230828
• HMS2864C08
• SMR000558831
• BBL037928
• 5-({4-nitrophenoxy}methyl)-2-furoic acid
• 5-(4-nitrophenoxymethyl)furan-2-carboxylic acid
• AK-968/41922492
• EN300-228218
• 5-[(4-Nitrophenoxy)methyl]-2-furancarboxylic acid
• Oprea1_875440
• 5-(4-Nitrophenoxy)methyl-2-furoic Acid

• MDL： MFCD03419333
• Inchi： 1S/C12H9NO6/c14-12(15)11-6-5-10(19-11)7-18-9-3-1-8(2-4-9)13(16)17/h1-6H,7H2,(H,14,15)
• InChI Key： QBTFAJGZQGYZTH-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)[N+](=O)[O-])CC1=CC=C(C(=O)O)O1

Computed Properties

• Exact Mass: 263.04298701Da
• Monoisotopic Mass: 263.04298701Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 105Ų